Cas no 1189713-08-3 (1,7-Dimethyluric Acid-d3)

• Product Name: 1,7-Dimethyluric Acid-d3
• CAS No: 1189713-08-3
• MF: C₇H₈N₄O₃
• MW: 199.18190574646
• CID: 1059101
• PubChem ID: 46781384
• Update Time: 2025-06-09

1,7-Dimethyluric Acid-d3 Chemical and Physical Properties

Names and Identifiers

• 1,7-Dimethyluric Acid-d3
• 7,9-Dihydro-1-(methyl-d3)-7-methyl-1H-purine-2,6,8(3H)-trione
• 7-methyl-1-(trideuteriomethyl)-3,9-dihydropurine-2,6,8-trione
• J-003984
• HY-126061S
• CS-0203643
• 1-(?H?)methyl-7-methyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
• 1189713-08-3
• G14526

• Inchi： 1S/C7H8N4O3/c1-10-3-4(8-6(10)13)9-7(14)11(2)5(3)12/h1-2H3,(H,8,13)(H,9,14)/i2D3
• InChI Key： NOFNCLGCUJJPKU-BMSJAHLVSA-N
• SMILES： O=C1C2=C(NC(N1C([2H])([2H])[2H])=O)NC(N2C)=O

Computed Properties

• Exact Mass: 199.07847037g/mol
• Monoisotopic Mass: 199.07847037g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Melting Point: >300°C

Additional information on 1,7-Dimethyluric Acid-d3

1,7-Dimethyluric Acid-d3 (CAS No. 1189713-08-3): A Comprehensive Guide to Its Properties and Applications

1,7-Dimethyluric Acid-d3 (CAS No. 1189713-08-3) is a deuterated analog of 1,7-Dimethyluric Acid, a naturally occurring metabolite of caffeine. This compound has gained significant attention in recent years due to its unique isotopic labeling, which makes it invaluable in metabolomics research, pharmacokinetic studies, and drug development. The incorporation of deuterium (d3) enhances its utility as an internal standard in mass spectrometry and NMR spectroscopy, ensuring accurate quantification and minimizing matrix effects.

The growing interest in deuterated compounds like 1,7-Dimethyluric Acid-d3 aligns with the rising demand for precision medicine and personalized healthcare. Researchers are increasingly focusing on understanding caffeine metabolism and its impact on human health, particularly in areas such as neurodegenerative diseases, cardiovascular health, and sports performance. This compound serves as a critical tool in these investigations, enabling scientists to trace metabolic pathways with unparalleled accuracy.

One of the most frequently searched questions related to 1,7-Dimethyluric Acid-d3 is its role in caffeine metabolism studies. Caffeine, a widely consumed stimulant, undergoes complex metabolic transformations in the liver, producing metabolites like 1,7-Dimethyluric Acid. By using the deuterated version, researchers can differentiate endogenous metabolites from exogenous sources, providing clearer insights into biomarker discovery and disease mechanisms. This application is particularly relevant in studies exploring the link between caffeine intake and conditions such as Parkinson's disease or type 2 diabetes.

Another hot topic is the use of 1,7-Dimethyluric Acid-d3 in doping control and sports science. Athletes often consume caffeine to enhance performance, and regulatory bodies require precise methods to monitor its metabolites. The deuterated compound aids in developing robust analytical assays, ensuring fair competition and compliance with anti-doping regulations. This aligns with the broader trend of leveraging isotope-labeled standards to improve the reliability of forensic toxicology and clinical diagnostics.

From a technical perspective, 1,7-Dimethyluric Acid-d3 exhibits high chemical stability and purity, making it suitable for high-throughput screening and LC-MS/MS applications. Its synthesis involves advanced deuterium exchange techniques, ensuring minimal isotopic dilution and maximum reproducibility. These attributes are critical for laboratories aiming to achieve GLP compliance and ISO accreditation, which are increasingly demanded by pharmaceutical companies and contract research organizations (CROs).

In summary, 1,7-Dimethyluric Acid-d3 (CAS No. 1189713-08-3) is a versatile and indispensable tool in modern scientific research. Its applications span metabolomics, drug development, and sports medicine, addressing some of the most pressing questions in health and science today. As the demand for isotope-labeled standards continues to grow, this compound will undoubtedly remain at the forefront of analytical chemistry and biomedical research.